Cas no 60414-59-7 (4-Phenylpyrimidine-2-thiol)

• Product Name: 4-Phenylpyrimidine-2-thiol
• CAS No: 60414-59-7
• MF: C₁₀H₈N₂S
• MW: 188.248920440674
• MDL: MFCD00239517
• CID: 514477
• PubChem ID: 2305657
• Update Time: 2025-10-22

4-Phenylpyrimidine-2-thiol Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinethione,4-phenyl-
• 4-phenyl-2(1H)-Pyrimidinethione
• 4-PHENYL-PYRIMIDINE-2-THIOL
• 4-Phenylpyrimidine-2-thiol
• 6-phenyl-1H-pyrimidine-2-thione
• 1,2-dihydro-4-phenylpyrimidine-2-thione
• 2-Mercapto-4-phenylpyrimidine
• 4-Phenyl-1H-pyrimidin-2-thion
• 4-phenyl-1H-pyrimidine-2-thione
• 6-Phenylpyrimidine-2(1H)-thione
• Z56761489
• YSWG1011
• STL360911
• AKOS001033466
• CS-0078713
• SCHEMBL7620872
• AKOS016371334
• HMS1726L01
• SCHEMBL11468806
• SXIMWFPBGWZKAV-UHFFFAOYSA-N
• 4-phenylpyrimidine-2(1H)-thione
• BBL028452
• AKOS032963855
• AB01316758-02
• DTXSID40209171
• STL466949
• DB-072794
• N10413
• 2(1H)-Pyrimidinethione, 4-phenyl-
• MFCD00239517
• NCGC00320072-01
• 4-phenyl-2-pyrimidinyl hydrosulfide
• 6-phenyl-1,2-dihydropyrimidine-2-thione
• AS-11590
• 4-phenyl-1,2-dihydropyrimidine-2-thione
• 60414-59-7

• MDL： MFCD00239517
• Inchi： 1S/C10H8N2S/c13-10-11-7-6-9(12-10)8-4-2-1-3-5-8/h1-7H,(H,11,12,13)
• InChI Key： SXIMWFPBGWZKAV-UHFFFAOYSA-N
• SMILES： S=C1N=CC=C(C2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 188.04100
• Monoisotopic Mass: 188.040819
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.5
• XLogP3: 1.5

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 197-209°C
• Boiling Point: 377.6±35.0 °C at 760 mmHg
• Flash Point: 182.2±25.9 °C
• Refractive Index: 1.658
• PSA: 64.58000
• LogP: 2.43230
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Phenylpyrimidine-2-thiol Security Information

• Signal Word：Danger
• Hazard Statement： H302; H315; H318; H335
• Warning Statement： P261; P264; P270; P271; P280; P301+P312; P302+P352; P304+P340; P305+P351+P338; P310; P321; P330; P332+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Additional information on 4-Phenylpyrimidine-2-thiol

4-Phenylpyrimidine-2-thiol: A Comprehensive Overview

4-Phenylpyrimidine-2-thiol, identified by the CAS number 60414-59-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and properties, has garnered attention due to its potential applications in various scientific domains. The molecule consists of a pyrimidine ring substituted with a phenyl group at the 4-position and a thiol (-SH) group at the 2-position, making it a versatile building block for further chemical modifications.

The synthesis of 4-Phenylpyrimidine-2-thiol typically involves multi-step organic reactions, often utilizing strategies such as nucleophilic substitution or coupling reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, improving yield and purity. For instance, studies have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. These developments highlight the compound's importance in both academic and industrial settings.

In terms of physical and chemical properties, 4-Phenylpyrimidine-2-thiol exhibits interesting behavior due to the interplay between its aromatic and thiol functionalities. The thiol group imparts nucleophilic character, making it reactive towards electrophilic agents. Meanwhile, the phenyl group contributes to the compound's stability and aromaticity, which are crucial for its applications in areas such as drug design and material synthesis.

Recent research has focused on exploring the biological activity of 4-Phenylpyrimidine-2-thiol. Studies have indicated potential anti-inflammatory and antioxidant properties, suggesting its role in therapeutic applications. Additionally, investigations into its interaction with biological systems have provided insights into its pharmacokinetics and bioavailability, paving the way for further development as a drug candidate.

In the realm of materials science, 4-Phenylpyrimidine-2-thiol has been utilized as a precursor for constructing advanced materials such as metalloporphyrins and coordination polymers. Its ability to coordinate with metal ions makes it a valuable component in designing functional materials with applications in catalysis, sensing, and energy storage.

The compound's versatility is further underscored by its role in click chemistry reactions. The thiol group enables efficient coupling with alkyne derivatives under copper catalysis, facilitating the construction of complex molecules with high precision. This property has been leveraged in recent studies to develop novel materials with tailored functionalities.

In conclusion, 4-Phenylpyrimidine-2-thiol, CAS No. 60414-59-7, stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, reactivity, and compatibility with modern synthetic techniques position it as a key player in advancing both fundamental research and industrial innovations.